Cas no 2228209-39-8 (5-bromo-2-(2-methyloxiran-2-yl)pyrimidine)

• Product Name: 5-bromo-2-(2-methyloxiran-2-yl)pyrimidine
• CAS No: 2228209-39-8
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 5813384
• PubChem ID: 165859866
• Update Time: 2023-12-27

5-bromo-2-(2-methyloxiran-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-methyloxiran-2-yl)pyrimidine
• 2228209-39-8
• EN300-1925636

• Inchi： 1S/C7H7BrN2O/c1-7(4-11-7)6-9-2-5(8)3-10-6/h2-3H,4H2,1H3
• InChI Key： BBBCPMYJCPDJJY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C)CO2)=NC=1

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų